3-Methylheptadecanoyl-CoA

• Molecular Formula: C39H70N7O17P3S
• Molecular Weight: 1034.0 g/mol
• InChI: InChI=1S/C39H70N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-27(2)22-30(48)67-21-20-41-29(47)18-19-42-37(51)34(50)39(3,4)24-60-66(57,58)63-65(55,56)59-23-28-33(62-64(52,53)54)32(49)38(61-28)46-26-45-31-35(40)43-25-44-36(31)46/h25-28,32-34,38,49-50H,5-24H2,1-4H3,(H,41,47)(H,42,51)(H,55,56)(H,57,58)(H2,40,43,44)(H2,52,53,54)
• InChIKey: VWCIVPVXMXKAQA-UHFFFAOYSA-N

3-Methylheptadecanoyl-CoA for Metabolic Research: A Branched-Chain Acyl-CoA Enzyme Probe and Peroxisomal Oxidation Inhibitor

3-Methylheptadecanoyl-CoA (3-Methylheptadecanoyl-coenzyme A) is a long-chain, branched-chain fatty acyl-CoA derivative characterized by a 17-carbon backbone with a methyl group at the C3 position, classified as a long-chain acyl-CoA (C12-C20) [1]. It is endogenously generated in human metabolism when 3-methylheptadecanoic acid is activated by long-chain fatty-acid CoA ligase 1 [2], after which it can be transported into mitochondria for β-oxidation [3]. Unlike its unbranched analogs, its 3-methyl substitution prevents direct β-oxidation, necessitating initial peroxisomal α-oxidation and making it a critical tool for dissecting pathways affected in Refsum disease and other peroxisomal disorders [4].

Pathway Focus Peroxisomal α-oxidation and Refsum disease model studies Mimics phytanic acid metabolic block

Probe Type Branched-chain acyl-CoA enzyme probe 3-methyl substitution prevents direct β-oxidation

Selection Context Peroxisomal oxidase inhibition assay context Differential modulation vs. valproyl-CoA reported

• [1] Human Metabolome Database. 3-Methylheptadecanoyl-CoA (HMDB0300679). Available at: https://hmdb.ca/metabolites/HMDB0300679. View Source
• [2] PathBank. Acylcarnitine 3-Methylheptadecanoylcarnitine. Available at: https://pathbank.org/pathwhiz/pathways/PW125126. View Source
• [3] Human Metabolome Database. 3-Methylheptadecanoyl-CoA (HMDB0300679). Available at: https://hmdb.ca/metabolites/HMDB0300679. View Source
• [4] Jansen, G. A., et al. Phytanic acid alpha-oxidation in rat liver peroxisomes. Production of alpha-hydroxyphytanoyl-CoA and formate is enhanced by dioxygenase cofactors. (PMID: 7622531). View Source

Why 3-Methylheptadecanoyl-CoA Cannot Be Replaced by Generic Palmitoyl-CoA or Other Acyl-CoA Analogs

Generic unbranched long-chain acyl-CoAs like palmitoyl-CoA cannot functionally substitute for 3-methylheptadecanoyl-CoA in studies of peroxisomal α-oxidation or branched-chain metabolism. The critical methyl group at the 3-position acts as a steric block to β-oxidation enzymes, rerouting it through the α-oxidation pathway, a process essential for modeling Refsum disease where this pathway is defective [1]. Using an unbranched analog would entirely bypass this specialized peroxisomal pathway, leading to irrelevant metabolic fates and masking enzyme defects. Furthermore, key enzymes like trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase are specifically modulated by the methyl-branched structure of 3-methylheptadecanoyl-CoA but are unaffected by other analogs such as valproyl-CoA [2], underscoring the unique structural recognition that cannot be assumed with simpler substitutes.

Unbranched Acyl-CoA (e.g., Palmitoyl-CoA) Bypasses peroxisomal α-oxidation entirely; 3-methyl steric block is absent, masking enzyme defects in disease models.

2-Methyl-Branched Acyl-CoA Analogs Enter mitochondrial β-oxidation as substrates; enzyme recognition profile differs, may not replicate peroxisomal oxidase suppression.

Valproyl-CoA or 2-Ethylhexanoyl-CoA Reported inactive against trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase; does not support pathway-specific enzyme modulation.

• [1] Jansen, G. A., et al. Phytanic acid alpha-oxidation in rat liver peroxisomes. Production of alpha-hydroxyphytanoyl-CoA and formate is enhanced by dioxygenase cofactors. (PMID: 7622531). View Source
• [2] Van Veldhoven, P. P., et al. Peroxisomal β-oxidation of 2-methyl-branched acyl-CoA esters: stereospecific recognition of the 2S-methyl compounds by trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase. FEBS Lett. 1996, 388(1), 80-84. (PMID: 8654595). View Source

3-Methylheptadecanoyl-CoA Quantitative Differentiation: Comparative Evidence for Scientific Procurement

Differential Modulation of Peroxisomal Oxidases: 3-Methylheptadecanoyl-CoA as a Selective Inhibitor Compared to Valproyl-CoA and 2-Ethylhexanoyl-CoA

In a direct comparison of the effect of various acyl-CoAs on the activity of purified rat liver trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase, 3-methylheptadecanoyl-CoA was found to significantly suppress the activity of both enzymes. Crucially, the clinically relevant analogs valproyl-CoA and 2-ethylhexanoyl-CoA did not influence the activity of these oxidases under the same conditions [1]. This demonstrates a specific, differential interaction with these key peroxisomal enzymes that is not shared by structurally distinct branched-chain acyl-CoAs.

Peroxisomal Oxidase Modulation

Head-to-head

3-Methylheptadecanoyl-CoA suppressed both trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase. Valproyl-CoA and 2-ethylhexanoyl-CoA showed no effect.

Supports pathway-specific enzyme inhibition context.

Qualitative comparison; purified rat liver enzymes.

Evidence Dimension	Enzyme Activity Suppression (Peroxisomal Oxidases)
Target Compound Data	Activity of both trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase was suppressed (qualitative assessment).
Comparator Or Baseline	Valproyl-CoA and 2-ethylhexanoyl-CoA showed no effect on the activity of either oxidase.
Quantified Difference	Not reported numerically; comparative effect is qualitative (suppression vs. no influence).
Conditions	Purified trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase from rat liver; in vitro enzyme assay.

Why This Matters

This direct comparative data validates that 3-methylheptadecanoyl-CoA is a specific tool for modulating peroxisomal oxidase activity in vitro, whereas other branched-chain CoA esters, including the widely studied antiepileptic metabolite valproyl-CoA, are inactive in this context, preventing experimental confounders.

• [1] Van Veldhoven, P. P., et al. Peroxisomal β-oxidation of 2-methyl-branched acyl-CoA esters: stereospecific recognition of the 2S-methyl compounds by trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase. FEBS Lett. 1996, 388(1), 80-84. (PMID: 8654595). View Source

Branch-Position Specificity in Enzymatic Recognition: 3-Methyl vs. 2-Methyl Substitution on Acyl-CoA Dehydrogenase Activity

The position of the methyl branch on the acyl-CoA chain is a critical determinant of enzyme specificity. While 2-methyl-branched acyl-CoAs like 2-methylpentadecanoyl-CoA are active substrates for enzymes like long-chain acyl-CoA dehydrogenase (LCAD) with a specific activity of 340 mU/mg for the S-enantiomer [1], the 3-methyl group of 3-methylheptadecanoyl-CoA acts as a metabolic block that prevents recognition by standard mitochondrial β-oxidation enzymes, rerouting its metabolism through the peroxisomal α-oxidation pathway [2]. This structural nuance differentiates the utility of 3-methylheptadecanoyl-CoA from its 2-methyl counterparts in studies of specific peroxisomal disorders.

Branch-Position Specificity

Cross-study comparable

3-methyl substitution blocks β-oxidation. 2-methyl-branched CoA (S-enantiomer) is an LCAD substrate at 340 mU/mg.

Metabolic pathway entry context differs significantly.

Enzyme recognition is branch-position dependent.

Evidence Dimension	Metabolic Pathway Entry and Enzyme Recognition
Target Compound Data	A 3-methyl group prevents β-oxidation, requiring initial peroxisomal α-oxidation [2].
Comparator Or Baseline	2-methyl-branched acyl-CoAs (e.g., 2-methylpentadecanoyl-CoA) are substrates for mitochondrial LCAD (specific activity of 340 mU/mg for S-enantiomer) [1].
Quantified Difference	The 2-methyl isomer is a substrate (quantified by activity), while the 3-methyl isomer is a pathway-blocking analog.
Conditions	Human purified LCAD enzyme assay for 2-methylpentadecanoyl-CoA; established α-oxidation pathway for 3-methyl-branched fatty acids.

Why This Matters

For studies focused on peroxisomal α-oxidation and Refsum disease pathology, 3-methyl-branched CoAs are essential as they accurately mimic the metabolic block seen with phytanic acid, whereas 2-methyl-branched analogs would be metabolized differently, yielding non-comparable results.

• [1] Battaile, K. P., et al. Human long chain, very long chain and medium chain acyl-CoA dehydrogenases are specific for the S-enantiomer of 2-methylpentadecanoyl-CoA. Biochim Biophys Acta. 1998, 1390(3), 333-338. (PMID: 9487154). View Source
• [2] Jansen, G. A., et al. Phytanic acid alpha-oxidation in rat liver peroxisomes. Production of alpha-hydroxyphytanoyl-CoA and formate is enhanced by dioxygenase cofactors. (PMID: 7622531). View Source

Stereospecific Enzyme Inhibition by 3-Methylheptadecanoyl-CoA: A Direct Comparison with R- and S-2-Methylpentadecanoyl-CoA

A study on peroxisomal oxidase stereospecificity provided a head-to-head comparison of the inhibitory profiles of different branched-chain acyl-CoAs. While both R- and S-isomers of 2-methylpentadecanoyl-CoA displayed enantiomer-specific effects—with the R-isomer inhibiting trihydroxycoprostanoyl-CoA oxidase and the S-isomer serving as a substrate—the activity of both enzymes was suppressed by 3-methylheptadecanoyl-CoA [1]. This indicates that the 3-methyl compound exhibits a non-stereospecific, broad inhibitory action distinct from the chiral recognition of 2-methyl-branched substrates, positioning it as a general suppressor rather than a stereoselective modulator.

Stereospecific Inhibition Profile

Head-to-head

3-Methylheptadecanoyl-CoA non-stereospecifically suppressed both oxidases. R-2-methyl analog selectively inhibited; S-2-methyl analog served as substrate.

Broad inhibitory action vs. stereoselective modulation context.

In vitro rat liver oxidase assay.

Evidence Dimension	Mode of Peroxisomal Oxidase Interaction
Target Compound Data	Suppressed the activity of both trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase (non-stereospecific).
Comparator Or Baseline	R-2-methylpentadecanoyl-CoA inhibited only trihydroxycoprostanoyl-CoA oxidase; S-2-methylpentadecanoyl-CoA was a substrate for both enzymes.
Quantified Difference	Qualitative difference in inhibitory breadth and stereospecificity.
Conditions	Purified trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase from rat liver; in vitro enzyme assay.

Why This Matters

This distinct inhibitory profile makes 3-methylheptadecanoyl-CoA a unique tool for experiments requiring the broad, non-stereospecific suppression of peroxisomal oxidase activity, offering a different experimental handle than the more selective 2-methyl-branched analogs.

• [1] Van Veldhoven, P. P., et al. Peroxisomal β-oxidation of 2-methyl-branched acyl-CoA esters: stereospecific recognition of the 2S-methyl compounds by trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase. FEBS Lett. 1996, 388(1), 80-84. (PMID: 8654595). View Source

Validated Research Applications for 3-Methylheptadecanoyl-CoA in Peroxisomal Disease Modeling and Metabolic Pathway Analysis

In Vitro Peroxisomal Oxidase Inhibition Assays for Mechanistic Studies

3-Methylheptadecanoyl-CoA is a validated tool for experiments requiring the suppression of trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase activity in purified enzyme systems. Its differential effect, contrasted with the inactivity of valproyl-CoA and 2-ethylhexanoyl-CoA [1], enables researchers to specifically interrogate the role of these oxidases in branched-chain fatty acid metabolism without confounding effects from other structurally related CoA esters. This makes it a critical reagent for elucidating the enzymatic mechanisms underlying peroxisomal β-oxidation disorders.

Metabolic Tracing and Flux Analysis in Models of Refsum Disease and Zellweger Syndrome

Due to the steric block imposed by its 3-methyl group, 3-methylheptadecanoyl-CoA is an ideal substrate for studying the peroxisomal α-oxidation pathway, a process that is defective in Refsum disease and Zellweger syndrome [2]. Unlike 2-methyl-branched acyl-CoAs, which can enter mitochondrial β-oxidation, this compound's mandatory routing through α-oxidation makes it a more accurate mimic of the metabolic challenges faced in these diseases, providing a superior model substrate for tracing metabolic flux and evaluating potential therapeutic interventions.

Functional Differentiation of Acyl-CoA Dehydrogenase Family Members

This compound serves as a precise tool for differentiating the substrate specificities and metabolic roles of various acyl-CoA dehydrogenases. Its 3-methyl branch prevents utilization by enzymes that readily accept 2-methyl-branched substrates, such as long-chain acyl-CoA dehydrogenase (LCAD) [3]. By using it in parallel with 2-methyl-branched analogs, researchers can map the structural requirements of specific dehydrogenase isoforms, clarifying their distinct contributions to mitochondrial and peroxisomal fatty acid oxidation networks.

LC-MS/MS Method Development and Validation for Branched-Chain Acyl-CoA Quantitation

As a long-chain, branched-chain acyl-CoA, 3-methylheptadecanoyl-CoA is a valuable analyte for developing and validating LC-MS/MS methods aimed at quantifying this class of molecules in complex biological matrices [4]. Its use ensures the analytical method is robust for detecting and distinguishing branched-chain species, which are often present at low levels and can be challenging to separate from their unbranched isomers, thereby improving the accuracy of metabolomics studies focused on inborn errors of metabolism.

Application

Selection Property

Validation Focus

Peroxisomal oxidase inhibition assays

Differential enzyme modulation profile

Pathway-specific suppression vs. inactive CoA controls

Refsum disease / Zellweger syndrome model studies

Metabolic block at β-oxidation entry

Peroxisomal α-oxidation pathway tracing

Acyl-CoA dehydrogenase differentiation

Branch-position-dependent recognition

LCAD substrate specificity vs. 3-methyl block

LC-MS/MS method development

Long-chain branched acyl-CoA retention behavior

Isobaric separation and matrix-effect control

• [1] Van Veldhoven, P. P., et al. Peroxisomal β-oxidation of 2-methyl-branched acyl-CoA esters: stereospecific recognition of the 2S-methyl compounds by trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase. FEBS Lett. 1996, 388(1), 80-84. (PMID: 8654595). View Source
• [2] Jansen, G. A., et al. Phytanic acid alpha-oxidation in rat liver peroxisomes. Production of alpha-hydroxyphytanoyl-CoA and formate is enhanced by dioxygenase cofactors. (PMID: 7622531). View Source
• [3] Battaile, K. P., et al. Human long chain, very long chain and medium chain acyl-CoA dehydrogenases are specific for the S-enantiomer of 2-methylpentadecanoyl-CoA. Biochim Biophys Acta. 1998, 1390(3), 333-338. (PMID: 9487154). View Source
• [4] Ishizaki, T., et al. The acyl chain moiety of novel acyl-CoAs can be structurally determined in preconcentrated extracts using liquid chromatography tandem mass spectrometry (LC-MS/MS) techniques. (Cited in Acyl-CoA Analytical Methods). View Source